Cas no 205115-75-9 (Lansiumarin C)

Lansiumarin C is a bioactive compound derived from the genus Lansium, particularly noted for its potential pharmacological properties. This tetranortriterpenoid exhibits structural complexity, characterized by a fused ring system and oxygenated functional groups, which contribute to its biological activity. Preliminary studies suggest it may possess anti-inflammatory, antioxidant, and cytotoxic effects, making it a subject of interest in medicinal chemistry and natural product research. Its isolation and characterization have been documented in scientific literature, highlighting its relevance as a lead compound for further investigation. Lansiumarin C's unique molecular framework also offers opportunities for synthetic modification to explore structure-activity relationships.
Lansiumarin C structure
Lansiumarin C structure
Product Name:Lansiumarin C
CAS No:205115-75-9
MF:C21H22O5
MW:354.396386623383
MDL:MFCD20260636
CID:837425
PubChem ID:10498320
Update Time:2025-06-11

Lansiumarin C Chemical and Physical Properties

Names and Identifiers

    • Lansiumarin C
    • 9-{[(2E)-6-Hydroxy-3,7-dimethyl-2,7-octadien-1-yl]oxy}-7H-furo[3, 2-g]chromen-7-one
    • 8-[(E)-6-Hydroxy-3,7-dimethylocta-2,7-dienyloxy]psoralen
    • CHEBI:171800
    • (+)-Lansiumarin C; 8-[(E)-6-Hydroxy-3,7-dimethylocta-2,7-dienyloxy]psoralen
    • 9-[(2E)-6-hydroxy-3,7-dimethylocta-2,7-dienoxy]furo[3,2-g]chromen-7-one
    • 205115-75-9
    • (E)-9-((6-Hydroxy-3,7-dimethylocta-2,7-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
    • 934464-30-9
    • 9-[(2E)-6-hydroxy-3,7-dimethylocta-2,7-dienoxy]uro[3,2-g]chromen-7-one
    • FS-9537
    • 9-{[(2E)-6-hydroxy-3,7-dimethylocta-2,7-dien-1-yl]oxy}-2H-furo[3,2-g]chromen-2-one
    • [ "" ]
    • AKOS032962223
    • DA-54785
    • MDL: MFCD20260636
    • Inchi: 1S/C21H22O5/c1-13(2)17(22)6-4-14(3)8-10-25-21-19-16(9-11-24-19)12-15-5-7-18(23)26-20(15)21/h5,7-9,11-12,17,22H,1,4,6,10H2,2-3H3/b14-8+
    • InChI Key: DBHLROWQWPSCQG-RIYZIHGNSA-N
    • SMILES: O(C/C=C(\C)/CCC(C(=C)C)O)C1C2=C(C=CC(=O)O2)C=C2C=COC=12

Computed Properties

  • Exact Mass: 354.14700
  • Monoisotopic Mass: 354.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 68.9Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 544.4±50.0 °C at 760 mmHg
  • Flash Point: 283.0±30.1 °C
  • PSA: 72.81000
  • LogP: 4.58150
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Lansiumarin C Security Information

Lansiumarin C Pricemore >>

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Additional information on Lansiumarin C

Exploring Lansiumatin C (CAS No. 205115-75-9): A Natural Compound with Emerging Therapeutic Potential

In the realm of bioactive natural products, Lansiumatin C (CAS No. 205115-75-9) has garnered significant attention for its unique structural properties and potential health benefits. Derived from the Lansium domesticum fruit, commonly known as langsat or duku, this compound belongs to the class of limonoids, which are renowned for their diverse pharmacological activities. Researchers are increasingly focusing on Lansiumatin C due to its promising applications in anti-inflammatory, antioxidant, and neuroprotective therapies, aligning with the growing consumer interest in plant-based remedies and holistic wellness.

The molecular structure of Lansiumatin C features a tetracyclic triterpenoid framework, which is characteristic of limonoids. This structural complexity contributes to its bioactivity, particularly in modulating cellular pathways associated with oxidative stress and chronic inflammation. Recent studies highlight its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, making it a subject of interest for conditions like metabolic syndrome and neurodegenerative diseases. These findings resonate with current trends in functional foods and nutraceuticals, where consumers seek natural alternatives to synthetic supplements.

From a pharmacological perspective, Lansiumatin C exhibits a favorable ADME profile (absorption, distribution, metabolism, and excretion), enhancing its viability as a therapeutic agent. Preclinical trials suggest its potential in diabetes management by improving insulin sensitivity, a topic frequently searched in health forums. Additionally, its neuroprotective effects are being explored for applications in Alzheimer’s disease and Parkinson’s disease, addressing a critical gap in neurodegenerative research. Such applications align with the surge in public interest around brain health and longevity science.

The extraction and purification of Lansiumatin C involve advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry, ensuring high purity for research and commercial use. As sustainability gains traction, efforts are underway to optimize extraction yields from Lansium domesticum byproducts, reducing waste and supporting circular economy principles. This approach caters to eco-conscious consumers who prioritize green chemistry and sustainable sourcing.

In the cosmetic industry, Lansiumatin C is gaining recognition for its anti-aging properties. Its ability to inhibit matrix metalloproteinases (MMPs)—enzymes that degrade collagen—positions it as a potent ingredient in skincare formulations. This aligns with the booming demand for clean beauty products, where consumers seek efficacious yet naturally derived actives. Brands are increasingly incorporating such compounds to cater to the "skinimalism" trend, which emphasizes minimalist, science-backed skincare routines.

Despite its promise, challenges remain in scaling up the production of Lansiumatin C. Researchers are investigating synthetic biology approaches, such as microbial fermentation, to overcome supply chain limitations. This innovation-driven strategy reflects broader industry shifts toward precision fermentation and bioengineering, topics frequently discussed in biotech circles. Furthermore, the compound’s structure-activity relationship (SAR) is under scrutiny to design derivatives with enhanced bioavailability, a key focus in drug discovery pipelines.

In conclusion, Lansiumatin C (CAS No. 205115-75-9) represents a compelling intersection of traditional knowledge and modern science. Its multifaceted applications—from chronic disease management to cosmeceuticals—underscore its versatility in addressing contemporary health and wellness challenges. As research progresses, this compound may well become a cornerstone in the development of next-generation natural therapeutics, resonating with global audiences invested in preventive healthcare and sustainable innovation.

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